Cas no 21405-59-4 (Propanedioic acid, [(4-methylphenyl)methylene]-)

Propanedioic acid, [(4-methylphenyl)methylene]- structure
21405-59-4 structure
Product name:Propanedioic acid, [(4-methylphenyl)methylene]-
CAS No:21405-59-4
MF:C11H10O4
MW:206.194703578949
CID:1404826

Propanedioic acid, [(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [(4-methylphenyl)methylene]-
    • 3-(4-methylphenyl)-2-carboxy-2-propenoic acid
    • (4-Methyl-benzyliden)-malonsaeure
    • (4-methyl-benzylidene)-malonic acid
    • 2-(4-Methylbenzylidene)malonic acid
    • Propanedioic acid, 2-[(4-methylphenyl)methylene]-
    • Inchi: 1S/C11H10O4/c1-7-2-4-8(5-3-7)6-9(10(12)13)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
    • InChI Key: DTESVSJGQRBZEK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)/C(=C\C1=CC=C(C)C=C1)/C(O)=O

Computed Properties

  • Exact Mass: 206.05800

Experimental Properties

  • Density: 1.354±0.06 g/cm3(Predicted)
  • Melting Point: 219-220 °C
  • Boiling Point: 395.6±30.0 °C(Predicted)
  • PSA: 74.60000
  • LogP: 1.54760
  • pka: 2.01±0.10(Predicted)

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd